BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Molecular Properties of
Trichloroacetyl Isocyanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichloroacetyl isocyanate

Cat. No.: B151557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of
trichloroacetyl isocyanate, a key reagent in synthetic chemistry. The information presented
herein is essential for professionals engaged in research and development, particularly in the
fields of medicinal chemistry and materials science, where precise molecular characteristics
are paramount for experimental design and interpretation.

Molecular Formula and Weight

Trichloroacetyl isocyanate is a chemical compound with a well-defined molecular structure
and weight. The elemental composition and corresponding molecular mass are fundamental
parameters for stoichiometric calculations in chemical reactions and for the characterization of
resulting products.

The molecular formula of trichloroacetyl isocyanate is CsCIsNO2[1][2][3]. This formula
indicates that each molecule is composed of three carbon atoms, three chlorine atoms, one
nitrogen atom, and two oxygen atoms. The molecular weight of this compound has been
determined to be approximately 188.39 g/mol [1][2]. Minor variations in the reported molecular
weight, such as 188.397 g/mol and 188.40 g/mol , can be attributed to differences in calculation
methods and the isotopic abundances of the constituent elements[4][5].

For clarity and ease of comparison, the key quantitative data for trichloroacetyl isocyanate
are summarized in the table below.
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Property Value

Molecular Formula CsCIsNO2
Molecular Weight 188.39 g/mol [1][2]
Alternate Molecular Weight 188.397 g/mol [3][4]
Alternate Molecular Weight 188.40 g/mol [5]

Elemental Composition

To visually represent the elemental makeup of trichloroacetyl isocyanate, the following
diagram illustrates the constituent atoms that form the molecule. This logical relationship
diagram provides a clear and immediate understanding of the components that contribute to

the overall molecular structure and properties of the compound.

Trichloroacetyl Isocyanate

Carbon (C) Chlorine (CI) Nitrogen (N) Oxygen (O)
x3 x3 x1 X2

Click to download full resolution via product page
Caption: Elemental composition of Trichloroacetyl Isocyanate.

This guide is intended for informational purposes for research and development professionals.
For safety and handling information, please refer to the appropriate material safety data sheet
(MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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